Cas no 850929-71-4 (ethyl 3-4-(piperidine-1-sulfonyl)benzamido-1H-indole-2-carboxylate)

• Product Name: ethyl 3-4-(piperidine-1-sulfonyl)benzamido-1H-indole-2-carboxylate
• CAS No: 850929-71-4
• MF: C₂₃H₂₅N₃O₅S
• MW: 455.526704549789
• CID: 6342506
• PubChem ID: 2157360
• Update Time: 2024-01-06

ethyl 3-4-(piperidine-1-sulfonyl)benzamido-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-4-(piperidine-1-sulfonyl)benzamido-1H-indole-2-carboxylate
• AKOS001776094
• SMR000235743
• MLS000696636
• F0588-0138
• CHEMBL1301665
• HMS2253O18
• ETHYL 3-[4-(PIPERIDINE-1-SULFONYL)BENZAMIDO]-1H-INDOLE-2-CARBOXYLATE
• ethyl 3-(4-(piperidin-1-ylsulfonyl)benzamido)-1H-indole-2-carboxylate
• ethyl 3-[(4-piperidin-1-ylsulfonylbenzoyl)amino]-1H-indole-2-carboxylate
• 850929-71-4

• Inchi： 1S/C23H25N3O5S/c1-2-31-23(28)21-20(18-8-4-5-9-19(18)24-21)25-22(27)16-10-12-17(13-11-16)32(29,30)26-14-6-3-7-15-26/h4-5,8-13,24H,2-3,6-7,14-15H2,1H3,(H,25,27)
• InChI Key： NQAPGVRNYVIGBC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=C(C(=O)OCC)NC3C=CC=CC2=3)=O)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 455.15149208g/mol
• Monoisotopic Mass: 455.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives